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Compound of Interest

Compound Name: Dipentyl adipate

Cat. No.: B084547 Get Quote

Essential Safety and Handling Guide for Dipentyl
Adipate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Dipentyl adipate in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe and compliant use

of this chemical.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Dipentyl adipate is provided below.

Property Value

Physical State Liquid[1][2]

Boiling Point 305°C (581°F)[1]

Melting Point -20°C (-4°F)[1][3]

Flash Point >113°C (>235.4°F)[1]

Density 0.962 g/mL at 25°C (77°F)[4]

Solubility in Water Very poor[2]
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Personal Protective Equipment (PPE)
The following personal protective equipment is recommended to minimize exposure and

ensure safety when handling Dipentyl adipate.

PPE Category Specific Recommendations

Eye/Face Protection
Safety glasses with side shields or chemical

goggles should be worn.[1][4]

Skin Protection

Wear chemical-resistant gloves (e.g., PVC or

Nitrile rubber), a lab coat or overalls, and a PVC

apron if there is a risk of splashing.[1][4][5]

Respiratory Protection

Work in a well-ventilated area or under a

chemical fume hood.[1][6] If ventilation is

inadequate, a respirator with a Type A filter may

be necessary.[4]

Hand Protection

Protective gloves should be inspected prior to

use and replaced if contaminated. Hands should

be washed thoroughly after handling.[3][4]

Operational Plan for Handling
Adherence to the following step-by-step procedures is crucial for the safe handling of Dipentyl
adipate.

1. Preparation and Handling:

Ensure a well-ventilated work area, preferably a chemical fume hood.[1][6]

Have an eyewash station and safety shower readily accessible.[7][8]

Avoid all personal contact, including inhalation of vapors or mists.[4]

Keep the chemical away from heat, sparks, and open flames as it is combustible.[1][4][6]

Use non-sparking tools to prevent ignition.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b084547?utm_src=pdf-body
https://www.echemi.com/sds/dibutyl-adipate-pd1706191001.html
https://datasheets.scbt.com/sc-223934.pdf
https://www.echemi.com/sds/dibutyl-adipate-pd1706191001.html
https://datasheets.scbt.com/sc-223934.pdf
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.echemi.com/sds/dibutyl-adipate-pd1706191001.html
https://www.spectrumchemical.com/media/sds/D1467_AGHS.pdf
https://datasheets.scbt.com/sc-223934.pdf
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/245720
https://datasheets.scbt.com/sc-223934.pdf
https://www.benchchem.com/product/b084547?utm_src=pdf-body
https://www.benchchem.com/product/b084547?utm_src=pdf-body
https://www.echemi.com/sds/dibutyl-adipate-pd1706191001.html
https://www.spectrumchemical.com/media/sds/D1467_AGHS.pdf
https://pim-resources.coleparmer.com/sds/05654.pdf
https://pim-resources.coleparmer.com/sds/03798.pdf
https://datasheets.scbt.com/sc-223934.pdf
https://www.echemi.com/sds/dibutyl-adipate-pd1706191001.html
https://datasheets.scbt.com/sc-223934.pdf
https://www.spectrumchemical.com/media/sds/D1467_AGHS.pdf
https://www.echemi.com/sds/dibutyl-adipate-pd1706191001.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid contact with incompatible materials such as strong oxidizing agents.[1][4][6]

2. Storage:

Store in original, tightly closed containers.[4][6]

Keep in a cool, dry, and well-ventilated area.[4][6]

Store away from incompatible materials and foodstuff containers.[4]

3. In Case of a Spill:

Minor Spills: Remove all ignition sources.[4] Absorb the spill with an inert material (e.g., sand

or earth) and place it in a suitable, closed container for disposal.[6]

Major Spills: Evacuate the area and move upwind.[4] Alert emergency responders and

provide them with the location and nature of the hazard.[4]

First Aid Measures
Immediate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Eye Contact
Immediately flush eyes with plenty of fresh,

running water.[4]

Skin Contact
Remove all contaminated clothing and flush the

affected skin and hair with running water.[4]

Inhalation
Move the individual to fresh air and keep them

warm and rested.[4]

Ingestion
Rinse the mouth with water and give a glass of

water to drink. Do not induce vomiting.[4][7][9]

Disposal Plan
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Proper disposal of Dipentyl adipate and its containers is essential to prevent environmental

contamination and comply with regulations.

Waste Chemical: All waste must be handled in accordance with local, state, and federal

regulations.[4][10] If possible, recycle the material if it is unused and uncontaminated.[4]

Otherwise, arrange for disposal by a licensed waste disposal company.[10]

Contaminated Materials: Absorbent materials used for spills and contaminated PPE should

be placed in a sealed container and disposed of as hazardous waste.

Containers: Do not reuse empty containers. They should be disposed of in accordance with

local regulations.[10]

Experimental Protocol Guidance
No specific experimental protocols for Dipentyl adipate were found in the provided search

results. The handling and safety procedures outlined in this document are based on general

laboratory safety data sheets. Researchers should develop detailed, experiment-specific

standard operating procedures (SOPs) that incorporate these safety measures.

Workflow for Safe Handling of Dipentyl Adipate
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Caption: Workflow for the safe handling of Dipentyl adipate from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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